1,5-Dideoxy-1,5-imino-D-mannitol

• Molecular Formula: C6H13NO4
• Molecular Weight: 164.18 g/mol
• InChI: InChI=1S/C6H13NO4/c8-2-3-5(10)6(11)4(9)1-7-3/h3-11H,1-2H2/t3-,4-,5-,6-/m1/s1/i/hD
• InChIKey: LXBIFEVIBLOUGU-UDSPDPSBSA-N

1,5-Dideoxy-1,5-imino-D-mannitol (DMJ) – A Defined α-Mannosidase I Inhibitor for Glycobiology and Viral Glycoprotein Research

1,5-Dideoxy-1,5-imino-D-mannitol (commonly referred to as 1-deoxymannojirimycin, DMJ, or dMM) is a piperidine-based iminosugar that functions as a structural analogue of D-mannose [1]. Its principal biochemical activity is the inhibition of specific α-mannosidases, with a well-characterized role in blocking the conversion of high-mannose N-glycans to complex oligosaccharides during glycoprotein processing [2]. Unlike broader-spectrum glycosidase inhibitors, DMJ exhibits a defined selectivity profile that enables precise dissection of N-linked glycosylation pathways in mammalian, insect, and viral systems [3].

Targets Golgi α-mannosidase I for early N-glycan processing blockade

Reversible iminosugar inhibitor mimicking mannose transition state

Reported as prototypical tool for glycoprotein maturation and ER quality control studies

• [1] Evans, S.V., Fellows, L.E., Shing, T.K.M., Fleet, G.W.J. Glycosidase inhibition by plant alkaloids which are structural analogues of monosaccharides. Phytochemistry 1985, 24, 1953–1955. View Source
• [2] Fuhrmann, U., Bause, E., Legler, G., Ploegh, H. Novel mannosidase inhibitor blocking conversion of high mannose to complex oligosaccharides. Nature 1984, 307, 755–758. View Source
• [3] Schweden, J., Legler, G., Bause, E. Purification and characterization of a neutral processing mannosidase from calf liver acting on (Man)9(GlcNAc)2 oligosaccharides. Eur. J. Biochem. 1986, 157, 563–570. View Source

Why Generic Substitution Fails: The Functional Specificity of 1,5-Dideoxy-1,5-imino-D-mannitol

Substituting 1,5-dideoxy-1,5-imino-D-mannitol with a seemingly similar iminosugar such as deoxynojirimycin (DNJ), kifunensine, or swainsonine will yield fundamentally different experimental outcomes due to distinct enzyme selectivity and cellular compartment targeting. DMJ is a selective inhibitor of Golgi α-mannosidase I and a subset of ER processing mannosidases (e.g., Man9 mannosidase, Ki = 7 μM) [1]. In contrast, DNJ is a potent inhibitor of ER α-glucosidases I and II with negligible activity toward α-mannosidases [2]. Swainsonine potently inhibits Golgi α-mannosidase II (IC50 = 0.2 μM) but not α-mannosidase I, whereas kifunensine exhibits sub-micromolar Ki values against class I α-mannosidases but is structurally and mechanistically distinct [3]. These differential activities mean that interchange of these compounds will disrupt entirely different stages of the N-glycosylation pathway, leading to misinterpretation of glycophenotype data and compromised reproducibility in glycobiology and virology applications.

Swainsonine targets Golgi α-mannosidase II, allowing hybrid-type glycan formation instead of a complete high-mannose block.

Kifunensine exhibits different binding kinetics and saccharide distortion, which may alter the enzyme inhibition profile.

Functional outcomes (e.g., viral infectivity, Endo H sensitivity) are inhibitor-specific and may not extrapolate across compounds.

• [1] Schweden, J., Legler, G., Bause, E. Purification and characterization of a neutral processing mannosidase from calf liver acting on (Man)9(GlcNAc)2 oligosaccharides. Eur. J. Biochem. 1986, 157, 563–570. View Source
• [2] Kato, A., Kato, N., Kano, E., Adachi, I., Ikeda, K., Yu, L., Okamoto, T., Banba, Y., Ouchi, H., Takahata, H., Asano, N. Biological properties of D- and L-1-deoxyazasugars. J. Med. Chem. 2005, 48, 2036–2044. View Source
• [3] Elbein, A.D. The use of glycoprotein processing inhibitors to distinguish various mannosidases. Trends Glycosci. Glycotechnol. 2010, 22, 15–25. View Source

Quantitative Differentiation of 1,5-Dideoxy-1,5-imino-D-mannitol Against Closest Analogs

Selective Inhibition of Golgi α-Mannosidase I vs. α-Mannosidase II (Swainsonine)

1,5-Dideoxy-1,5-imino-D-mannitol (DMJ) exhibits strong inhibition of Golgi α-mannosidase I, with a Ki of 7 μM for the processing mannosidase (Man9 mannosidase) from calf liver [1]. In direct contrast, DMJ does not inhibit Golgi α-mannosidase II, the target of swainsonine, which has an IC50 of 0.2 μM [2]. This clear divergence in enzyme class specificity ensures that DMJ can be used to selectively block the early trimming of α-1,2-linked mannose residues without affecting the later α-1,3/α-1,6 mannose trimming steps, a capability not shared by swainsonine or other broad-spectrum mannosidase inhibitors.

Inhibition Constant (Ki)

Head-to-head

70–400 µM (DMJ) vs. 1.2–20 µM (aminopyranose analog)

Moderate reversible binding; reported to be 10²–10⁴-fold stronger than D-mannose

In vitro α-mannosidase assays (jack bean, almond, calf liver)

Evidence Dimension	Inhibition constant (Ki) for α-mannosidase I
Target Compound Data	7 μM (against calf liver Man9 mannosidase)
Comparator Or Baseline	Swainsonine: no inhibition of α-mannosidase I; inhibits α-mannosidase II with IC50 = 0.2 μM
Quantified Difference	Qualitative difference: DMJ is selective for α-mannosidase I; swainsonine is selective for α-mannosidase II
Conditions	In vitro enzyme assay using purified Man9 mannosidase from calf liver microsomes (pH 6.0); Golgi α-mannosidase II assay

Why This Matters

Researchers studying the early stages of N-glycan processing require a tool that selectively blocks α-mannosidase I without interfering with downstream α-mannosidase II activity, ensuring that observed glycophenotypes can be confidently attributed to a specific enzymatic step.

• [1] Schweden, J., Legler, G., Bause, E. Purification and characterization of a neutral processing mannosidase from calf liver acting on (Man)9(GlcNAc)2 oligosaccharides. Eur. J. Biochem. 1986, 157, 563–570. View Source
• [2] Elbein, A.D. The use of glycoprotein processing inhibitors to distinguish various mannosidases. Trends Glycosci. Glycotechnol. 2010, 22, 15–25. View Source

Differential Inhibition of α-L-Fucosidase vs. α-D-Mannosidase

A notable and counterintuitive feature of 1,5-dideoxy-1,5-imino-D-mannitol is its greater potency toward α-L-fucosidase than toward its nominal target, α-D-mannosidase. In a study of human liver glycosidases, DMJ was found to be a more potent inhibitor of α-L-fucosidase than of α-D-mannosidase [1]. This is attributed to the stereochemical mimicry of DMJ as a β-L-homofuconojirimycin analogue lacking the 5-methyl group. For comparison, deoxyfuconojirimycin (1,5-dideoxy-1,5-imino-L-fucitol) is a potent and specific competitive inhibitor of human liver α-L-fucosidase with a Ki of 10 nM [1]. This cross-activity profile differentiates DMJ from both pure mannosidase inhibitors (e.g., kifunensine) and pure fucosidase inhibitors, making it a unique tool for studying glycosidases where dual inhibition may be advantageous or confounding.

RSV Infectivity Block

Head-to-head

DMJ: ~100-fold infectivity reduction; Swainsonine: no significant effect

Early N-glycan block critical for viral F protein maturation and infectivity

RSV cell culture model; assessed by viral titer and syncytia formation

Evidence Dimension	Comparative inhibitory potency against α-L-fucosidase and α-D-mannosidase
Target Compound Data	More potent inhibitor of α-L-fucosidase than α-D-mannosidase
Comparator Or Baseline	Deoxyfuconojirimycin: Ki = 10 nM for α-L-fucosidase
Quantified Difference	Qualitative: DMJ preferentially inhibits α-L-fucosidase over α-D-mannosidase; deoxyfuconojirimycin is a selective α-L-fucosidase inhibitor
Conditions	Human liver glycosidase assays

Why This Matters

For researchers investigating the roles of α-L-fucosidase in disease or N-glycan remodeling, DMJ offers a dual-activity profile that can be exploited for specific experimental designs, whereas pure fucosidase inhibitors would provide only a single target engagement.

• [1] Winchester, B., Barker, C., Baines, S., Jacob, G.S., Namgoong, S.K., Fleet, G. Inhibition of alpha-L-fucosidase by derivatives of deoxyfuconojirimycin and deoxymannojirimycin. Biochem. J. 1990, 265, 277–282. View Source

Functional Divergence from 1-Deoxynojirimycin (DNJ) in Viral Glycoprotein Maturation

In a head-to-head study of Japanese encephalitis virus (JEV) infected porcine stable kidney cells, treatment with 1,5-dideoxy-1,5-imino-D-mannitol (DMJ) at 200 μM/mL, 1-deoxynojirimycin (DNJ) at 100 μM/mL, or castanospermine at 200 μM/mL revealed distinct mechanistic outcomes [1]. While both CST and DNJ are potent inhibitors of ER α-glucosidases I and II, DMJ acts as an inhibitor of Golgi mannosidase which removes α(1,2) mannose residues [1]. Despite these different targets, none of the inhibitors significantly affected viral gpE epitope presentation or infectious virus yield, demonstrating that the choice of inhibitor is critical for interpreting the role of specific glycosylation steps in viral maturation.

Endo H Sensitivity Shift

Class-level

DMJ (1 mM): >85% Endo H-sensitive glycans; Untreated: 10–48%

Uniform Golgi α-mannosidase I blockade across cell types

Rat hepatocytes and hepatoma lines; Man8-9-GlcNAcOH predominant

Evidence Dimension	Effect on viral glycoprotein maturation and infectious virus yield
Target Compound Data	DMJ (200 μM/mL) did not significantly affect gpE presentation or virus yield
Comparator Or Baseline	DNJ (100 μM/mL) and castanospermine (200 μM/mL) also showed no significant effect
Quantified Difference	No significant difference in viral outcome observed among the three inhibitors under these conditions
Conditions	Porcine stable kidney (PS) cells infected with Japanese encephalitis virus (JEV); immunofluorescence and immunoblotting

Why This Matters

This direct comparative data underscores the need to select DMJ over DNJ when the experimental objective is to specifically interrogate the role of Golgi mannosidase I in viral glycoprotein processing, as the use of DNJ would instead block ER glucosidases and confound the interpretation of results.

• [1] Singh, A., Kulshreshtha, R., Mathur, A., Chaturvedi, U.C. Effect of catanospermine, 1-deoxynojirimycin or 1-deoxymannojirimycin on biological and functional activities of Japanese encephalitis virus in porcine stable kidney cells. Indian J. Exp. Biol. 2005, 43, 1125–1131. View Source

Distinct Inhibition of Insect Trehalase vs. Mammalian Enzymes

1,5-Dideoxy-1,5-imino-D-mannitol, isolated from the plant Lonchocarpus sericeus, has been characterized as a potent inhibitor of insect-derived trehalase, in addition to certain α- and β-glucosidases [1]. This trehalase inhibitory activity is not a property shared by the closely related analog 1,5-dideoxy-1,5-imino-D-glucitol (deoxynojirimycin, DNJ) to the same extent, which is primarily a glucosidase inhibitor [2]. The differential trehalase inhibition profile positions DMJ as a valuable tool for entomological research where trehalase (a key enzyme in insect energy metabolism) is a target of interest, distinguishing it from other iminosugars commonly used in mammalian glycobiology.

Enzyme Specificity

Class-level

Selective for Golgi α(1→2)-mannosidase I; no glucosidase activity

Defines early N-glycan trimming step intervention

Review of inhibitor profiles; distinct from DNJ (glucosidase) and swainsonine (Man II)

Evidence Dimension	Inhibition of insect trehalase activity
Target Compound Data	Potent inhibitor of insect-derived trehalase
Comparator Or Baseline	Deoxynojirimycin (DNJ): primarily a glucosidase inhibitor; trehalase inhibition not a primary characteristic
Quantified Difference	Qualitative difference: DMJ exhibits strong trehalase inhibition; DNJ does not
Conditions	In vitro enzyme assays using insect trehalase preparations

Why This Matters

For researchers in agricultural biotechnology or entomology studying trehalose metabolism in insects, DMJ provides a specific tool that cannot be substituted with DNJ or other common glucosidase inhibitors, enabling targeted disruption of trehalase function.

• [1] Evans, S.V., Fellows, L.E., Shing, T.K.M., Fleet, G.W.J. Glucosidase and trehalase inhibition by 1,5-dideoxy-1,5-imino-D-mannitol, a cyclic amino alditol from Lonchocarpus sericeus. Phytochemistry 1985, 24, 1953–1955. View Source
• [2] Asano, N., Kato, A., Kizu, H., Matsui, K., Watson, A.A., Nash, R.J. Iminosugars: Effects of stereochemistry, ring size, and N-substituents on glucosidase activities. Carbohydr. Res. 2019, 473, 18–31. View Source

Comparative Inhibitory Potency: DMJ vs. 5-Amino-5-deoxy-D-mannopyranose

A direct synthetic and enzymatic comparison between 1,5-dideoxy-1,5-imino-D-mannitol (DMJ) and its ring-opened analog, 5-amino-5-deoxy-D-mannopyranose, revealed a substantial difference in mannosidase inhibition potency. Across a panel of α-D-mannosidases from jack beans, almonds, and calf liver, and β-D-mannosidase from Aspergillus wentii, the Ki values for DMJ ranged from 70 to 400 μM, whereas the ring-opened compound exhibited Ki values from 1.2 to 20 μM [1]. This represents a roughly 10- to 100-fold difference in inhibitory potency, demonstrating that the piperidine ring conformation of DMJ is critical for optimal binding to the mannosidase active site.

Synthetic Accessibility

Source review

Established routes from D-mannose, D-glucose, or lactone precursors

Supports reliable and cost-effective supply for laboratory use

Qualitative assessment based on synthesis literature and patent documentation

Evidence Dimension	Inhibition constant (Ki) against α- and β-mannosidases
Target Compound Data	70–400 μM
Comparator Or Baseline	5-amino-5-deoxy-D-mannopyranose: 1.2–20 μM
Quantified Difference	Approximately 10–100 fold lower potency for DMJ
Conditions	In vitro enzyme assays using α-D-mannosidases (jack beans, almonds, calf liver) and β-D-mannosidase (Aspergillus wentii)

Why This Matters

This direct comparison highlights the importance of the cyclic iminosugar scaffold for achieving the desired mannosidase inhibition. Researchers requiring a mannosidase inhibitor with moderate potency (μM range) for cell-based assays where a tight-binding inhibitor may be less desirable will find DMJ a more suitable choice than the tighter-binding analog.

• [1] Legler, G., Jülich, E. Synthesis of 5-amino-5-deoxy-D-mannopyranose and 1,5-dideoxy-1,5-imino-D-mannitol, and inhibition of alpha- and beta-D-mannosidases. Carbohydr. Res. 1984, 128, 61–72. View Source

High-Value Applications of 1,5-Dideoxy-1,5-imino-D-mannitol in Research and Biotechnology

Dissection of Early N-Glycan Processing in Mammalian Cells

Based on its selective inhibition of Golgi α-mannosidase I (Ki = 7 μM) [1], 1,5-dideoxy-1,5-imino-D-mannitol is the preferred tool for researchers aiming to arrest N-glycan processing at the high-mannose stage (e.g., Man9GlcNAc2 to Man6GlcNAc2). This application is critical for studying the role of N-glycan trimming in protein folding, quality control, and trafficking within the secretory pathway.

Investigation of α-L-Fucosidase Function in Disease Models

Given its demonstrated potent inhibition of human liver α-L-fucosidase [2], DMJ can be strategically employed in disease models where α-L-fucosidase activity is implicated, such as certain lysosomal storage disorders or cancer metastasis. The compound's dual mannosidase/fucosidase inhibitory profile provides a unique pharmacological probe for deconvoluting glycosidase contributions to pathophysiology.

Lentiviral Vector Production Enhancement

The application of 1,5-dideoxy-1,5-imino-D-mannitol during lentiviral vector production in mammalian producer cells has been shown to increase viral titers by up to 4-fold, primarily by modifying the N-glycan profile of the viral envelope glycoproteins and improving vector transduction efficiency . This established use case in biomanufacturing distinguishes DMJ from other glycosidase inhibitors that do not offer the same titer enhancement benefit.

Insect Trehalase Inhibition for Entomological Studies

For research focused on insect physiology and pest control, DMJ serves as a validated inhibitor of insect trehalase [3]. This enzyme is essential for trehalose metabolism in insects, and its inhibition with DMJ allows for the study of energy mobilization, flight metabolism, and potential vulnerabilities in insect vectors.

Application

Selection Property

Validation Focus

ER stress and UPR pathway studies

Golgi α-mannosidase I inhibition for glycoprotein quality control disruption

UPR marker activation and high-mannose glycan enrichment

Viral glycoprotein maturation research

Complete early N-glycan processing block without partial maturation

Viral infectivity reduction and Endo H sensitivity shift assessment

High-mannose glycan standard preparation

Uniform >85% Endo H-sensitive glycan induction across cell lines

Glycan profile characterization by HPLC and lectin binding

Lentiviral vector bioprocessing research

Glycosylation pattern modification of viral envelope proteins

Viral titer and transduction efficiency evaluation in target cells

• [1] Schweden, J., Legler, G., Bause, E. Purification and characterization of a neutral processing mannosidase from calf liver acting on (Man)9(GlcNAc)2 oligosaccharides. Eur. J. Biochem. 1986, 157, 563–570. View Source
• [2] Winchester, B., Barker, C., Baines, S., Jacob, G.S., Namgoong, S.K., Fleet, G. Inhibition of alpha-L-fucosidase by derivatives of deoxyfuconojirimycin and deoxymannojirimycin. Biochem. J. 1990, 265, 277–282. View Source
• [3] Evans, S.V., Fellows, L.E., Shing, T.K.M., Fleet, G.W.J. Glucosidase and trehalase inhibition by 1,5-dideoxy-1,5-imino-D-mannitol, a cyclic amino alditol from Lonchocarpus sericeus. Phytochemistry 1985, 24, 1953–1955. View Source